Cas no 2228307-25-1 (1-(2,6-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2,6-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228307-25-1
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• CID: 6073876
• PubChem ID: 165639808
• Update Time: 2025-06-12

1-(2,6-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228307-25-1
• EN300-1813194

• Inchi： 1S/C12H12F2O2/c1-11(2)6-12(11,10(15)16)9-7(13)4-3-5-8(9)14/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key： MSUYAYDVZZOZDV-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1(C(=O)O)CC1(C)C)F

Computed Properties

• Exact Mass: 226.08053595g/mol
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2,6-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2,6-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2228307-25-1)

The compound 1-(2,6-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228307-25-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl moiety and the dimethylcyclopropane ring, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents. The presence of the carboxylic acid functional group further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for fluorinated compounds like 1-(2,6-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional reagents. The compound's CAS number 2228307-25-1 serves as a critical identifier for regulatory compliance and safety assessments, ensuring its traceability in global supply chains. Its synthesis often involves advanced techniques such as catalyzed cyclopropanation and selective fluorination, which are topics of high interest in academic and industrial circles.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(2,6-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid in medicinal chemistry?" Studies suggest its utility as a building block for small-molecule inhibitors targeting enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its structural analogs have shown promise in crop protection, addressing concerns about pesticide resistance and environmental impact. The compound's logP value and solubility profile are also key parameters for formulation scientists, reflecting the broader industry emphasis on ADME optimization.

From a technical standpoint, the spectroscopic characterization of CAS 2228307-25-1 typically involves NMR, HPLC, and mass spectrometry, ensuring purity and structural integrity. These analytical methods are frequently discussed in online forums and research publications, highlighting the compound's relevance in quality control protocols. Furthermore, its stability under various pH conditions and thermal stress makes it a candidate for accelerated stability testing, a hot topic in pharmaceutical development.

The rising interest in precision agriculture and personalized medicine has further amplified the importance of 1-(2,6-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Its potential role in targeted drug delivery systems and smart agrochemicals aligns with the global push for innovation in life sciences. As synthetic methodologies evolve, this compound is poised to remain a focal point for researchers exploring structure-activity relationships and molecular design.